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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
Atazanavir-d15, ensuring compliance with regulatory standards and minimizing environmental
impact.

Understanding Atazanavir-d15 and its Associated
Hazards

Atazanavir is an active pharmaceutical ingredient (API) used in the treatment of HIV.[1] The
deuterated form, Atazanavir-d15, is often used in research and development. While specific
data for Atazanavir-d15 is limited, the safety profile of Atazanavir Sulfate provides a strong
basis for handling and disposal procedures.

Key Hazards:

Causes serious eye damage.[1][2]

May cause damage to organs (heart, liver) through prolonged or repeated exposure.[1]

May form combustible dust concentrations in the air during processing.[1]

Toxic to aquatic life with long-lasting effects.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1669722?utm_src=pdf-interest
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://www.benchchem.com/product/b1669722?utm_src=pdf-body
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.fishersci.com/store/msds?partNumber=AC460981000&productDescription=ATAZANAVIR+100MG&vendorId=VN00032119&countryCode=US&language=en
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://leap.epa.ie/docs/26b17f90-f067-423d-89c4-196e20be475d.pdf
https://www.fishersci.com/store/msds?partNumber=AC460981000&productDescription=ATAZANAVIR+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including Atazanavir-d15, is regulated by multiple
agencies to protect public health and the environment.[3][4] In the United States, the primary
regulatory bodies are:

o Environmental Protection Agency (EPA): The EPA regulates hazardous waste under the
Resource Conservation and Recovery Act (RCRA).[3][4][5] Pharmaceutical waste is
considered hazardous if it is specifically listed or exhibits characteristics of ignitability,
corrosivity, reactivity, or toxicity.[5]

» Drug Enforcement Administration (DEA): The DEA has specific regulations for the disposal of
controlled substances.[4][6]

Many states have their own regulations that may be more stringent than federal laws.[3] It is
crucial to be aware of and comply with all applicable federal, state, and local regulations.

Step-by-Step Disposal Procedure for Atazanavir-d15

The following procedure outlines the recommended steps for the safe disposal of Atazanavir-
d15 from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Atazanavir-d15, ensure you are
wearing appropriate PPE:

o Safety glasses with side-shields or goggles.

Chemical-resistant gloves.

A lab coat or protective clothing to prevent skin exposure.[2]

In cases of potential dust formation, use a NIOSH-approved respirator.

2. Waste Identification and Segregation:

Hazardous vs. Non-Hazardous: Determine if the Atazanavir-d15 waste is considered

hazardous under RCRA. This will depend on its characteristics and any solvents or other
chemicals it is mixed with. When in doubt, it is best to treat the waste as hazardous.
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Segregation: Do not mix Atazanavir-d15 waste with non-hazardous laboratory trash. It
should be collected in a designated, properly labeled, and sealed container.

. Containerization and Labeling:
Use a compatible, leak-proof container for waste collection.

Clearly label the container with "Hazardous Waste," the name "Atazanavir-d15," and any
other components of the waste stream. Include the accumulation start date.

. On-site Management and Storage:
Store the waste container in a designated, secure area away from incompatible materials.
Keep the container closed except when adding waste.
Maintain good housekeeping to prevent accidental spills and dust accumulation.[1]

. Disposal Method:

Do Not Dispose Down the Drain: Never dispose of Atazanavir-d15 down the sink or in any
waterway.[1] This is to prevent aquatic toxicity.[2]

Incineration: The recommended disposal method for hazardous pharmaceutical waste is
incineration at a licensed facility.[4][5] This ensures the complete destruction of the active
pharmaceutical ingredient.

Licensed Waste Hauler: Arrange for the collection and disposal of the waste through a
licensed hazardous waste management company. These companies are trained in the
proper handling and transportation of chemical waste and will ensure it is sent to a permitted
treatment, storage, and disposal facility (TSDF).

. Documentation:

Maintain accurate records of the waste generated, including the quantity, composition, and
date of disposal.
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o Keep copies of all waste manifests and certificates of disposal provided by the waste

management company.

Quantitative Data Summary

While specific disposal concentration limits for Atazanavir-d15 are not readily available, the
following table summarizes relevant toxicological data for Atazanavir, which should inform risk
assessment and handling procedures.

Parameter Value Species Reference
LD50 (Oral) > 1,600 mg/kg Rat [1]
LD50 (Oral) > 1,600 mg/kg Mouse [1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Atazanavir-d15.
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Atazanavir-d15 Disposal Workflow

1. Don Appropriate PPE

'

2. Identify & Segregate Waste
(Hazardous vs. Non-Hazardous)

'

3. Containerize & Label Waste
(Leak-proof, clearly marked)

'

4. Store Securely
(Designated area, closed container)

'

5. Select Disposal Method

Licensed Hazardous Waste Hauler
(for Incineration)

DO NOT Dispose Down Drain

6. Document Disposal
(Manifests, records)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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